Cas no 1807296-15-6 (Methyl 2-cyano-6-ethyl-3-methoxybenzoate)

• Product Name: Methyl 2-cyano-6-ethyl-3-methoxybenzoate
• CAS No: 1807296-15-6
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• CID: 5009505
• Update Time: 2025-07-02

Methyl 2-cyano-6-ethyl-3-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-6-ethyl-3-methoxybenzoate

• Inchi： 1S/C12H13NO3/c1-4-8-5-6-10(15-2)9(7-13)11(8)12(14)16-3/h5-6H,4H2,1-3H3
• InChI Key： ZXDKXTXRFUKQOM-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=C(C(=O)OC)C=1C#N)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 294
• XLogP3: 2.3
• Topological Polar Surface Area: 59.3

Additional information on Methyl 2-cyano-6-ethyl-3-methoxybenzoate

Comprehensive Overview of Methyl 2-cyano-6-ethyl-3-methoxybenzoate (CAS No. 1807296-15-6)

Methyl 2-cyano-6-ethyl-3-methoxybenzoate (CAS No. 1807296-15-6) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates, agrochemicals, and material science. This ester derivative, characterized by its cyano and methoxy functional groups, exhibits unique chemical properties that make it a valuable building block in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential applications due to its structural versatility and reactivity.

The compound's molecular structure, featuring a benzoate core with an ethyl substituent, offers a balance of lipophilicity and electronic effects, which is critical for designing bioactive molecules. Recent studies highlight its role in the development of novel heterocyclic compounds, a topic frequently searched in academic and industrial databases. Its ester linkage and cyano group also make it a candidate for polymerization reactions, aligning with the growing interest in sustainable materials.

In the context of green chemistry, a trending topic in 2023, Methyl 2-cyano-6-ethyl-3-methoxybenzoate has been investigated for its potential in solvent-free reactions and catalytic processes. Users often search for "eco-friendly synthetic routes for benzoate derivatives," and this compound's adaptability to such methods positions it as a forward-thinking solution. Additionally, its stability under mild conditions makes it suitable for high-throughput screening in drug discovery, another hot topic in AI-driven research queries.

From a technical perspective, the compound's CAS No. 1807296-15-6 serves as a unique identifier in regulatory and safety databases, ensuring precise tracking in global supply chains. Its synthesis typically involves Pd-catalyzed cross-coupling or nucleophilic substitution, techniques frequently discussed in patent literature. Analytical methods like HPLC and NMR are employed to verify its purity, addressing another common user query: "How to characterize benzoate esters?"

Beyond laboratories, Methyl 2-cyano-6-ethyl-3-methoxybenzoate is gaining traction in niche markets such as electronic materials due to its electron-withdrawing properties. Searches for "conductive polymers with cyano groups" have surged, reflecting this demand. Its compatibility with photolithography processes further expands its utility in microfabrication, a sector experiencing rapid growth.

In summary, Methyl 2-cyano-6-ethyl-3-methoxybenzoate (CAS No. 1807296-15-6) represents a multifaceted compound bridging diverse scientific disciplines. Its relevance to drug development, material innovation, and sustainable chemistry ensures its continued prominence in research and industrial applications. As interest in tailored organic synthons grows, this compound is poised to remain a focal point in advanced chemical synthesis.